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Compound of Interest

Compound Name: erbium carbonate

Cat. No.: B1607310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of erbium(III) carbonate, detailing its

chemical formula, structure, physical properties, and synthesis. This document is intended to

serve as a core resource for professionals in research and development who are utilizing

erbium compounds as precursors for advanced materials in fields such as medical technology,

bio-imaging, and catalysis.

Chemical Formula and Structure
Erbium(III) carbonate is an inorganic compound with the chemical formula Er₂(CO₃)₃. It is a

water-insoluble source of erbium that can be readily converted to other erbium compounds,

such as erbium(III) oxide (Er₂O₃), through heating.[1][2] It most commonly exists in a hydrated

form, denoted as Er₂(CO₃)₃·xH₂O.[3]

The structure of hydrated erbium carbonate is closely related to that of tengerite-type rare

earth carbonates.[4] These structures are characterized by an orthorhombic crystal system.[5]

Within the crystal lattice, the carbonate ions coordinate with the erbium ions in two distinct

ways: as unidentate and bidentate ligands.[4] This arrangement, along with the presence of

both coordinated and non-coordinated water molecules, contributes to the compound's thermal

instability.[4] The material typically consists of spherical aggregates of smaller crystallites.[4]

Physicochemical Properties
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Erbium(III) carbonate is a pink, odorless powder.[1][6] It is insoluble in water but will react with

dilute acids to produce water-soluble erbium salts, carbon dioxide, and water.[1][4] Key

quantitative data are summarized in the table below. It is important to note that erbium
carbonate decomposes at high temperatures and therefore does not have a defined melting or

boiling point under standard atmospheric conditions.[2][6] Furthermore, as it is typically

produced as a powder, a definitive density is not consistently reported in the literature.[2][6]

Property Value

Linear Formula Er₂(CO₃)₃

Molecular Weight 514.54 g/mol (anhydrous)[1][3]

532.56 g/mol (monohydrate)[5]

Appearance Pink powder[1]

Solubility Insoluble in water; soluble in acids[1]

Decomposition Temperature > 500 °C (decomposes to Er₂O₃)[1][4]

Density Not available (N/A)[2][6]

Melting Point Not applicable (decomposes)[2][6]

Boiling Point Not applicable[2][6]

Synthesis and Experimental Protocols
Erbium(III) carbonate is commonly synthesized via a precipitation reaction in an aqueous

solution. The following protocol details a standard laboratory procedure for the synthesis of

hydrated erbium carbonate.

Objective: To synthesize crystalline hydrated erbium(III) carbonate (Er₂(CO₃)₃·xH₂O) from an

erbium salt solution using a carbonate precipitant.

Materials:

Erbium(III) chloride (ErCl₃) or Erbium(III) nitrate (Er(NO₃)₃)

Ammonium bicarbonate (NH₄HCO₃) or Sodium carbonate (Na₂CO₃)
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Deionized water

Beakers

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare a 0.1 M solution of the erbium salt (e.g., dissolve the appropriate mass of ErCl₃ in

50 mL of deionized water).

Prepare a 0.3 M solution of the precipitant (e.g., dissolve the appropriate mass of

NH₄HCO₃ in 50 mL of deionized water).

Precipitation:

Place the 50 mL of 0.1 M erbium salt solution in a beaker with a magnetic stir bar and

begin stirring at a constant rate.

Slowly add the 50 mL of 0.3 M ammonium bicarbonate solution to the erbium salt solution.

A pink precipitate will form immediately, and effervescence (release of CO₂ gas) may be

observed.

Aging the Precipitate:

Continue to stir the solution at room temperature for a prolonged period (e.g., 24 hours) to

allow for crystal growth and to ensure the reaction goes to completion. This aging process

is crucial for obtaining a more crystalline product.

Isolation and Washing:
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Isolate the pink precipitate by vacuum filtration using a Buchner funnel and filter paper.

Wash the precipitate several times with deionized water to remove any unreacted salts

and byproducts.

Follow with a final wash with ethanol to aid in drying.

Drying:

Carefully transfer the filtered solid to a watch glass or drying dish.

Dry the product in a drying oven at a low temperature (e.g., 60-80 °C) until a constant

weight is achieved. Avoid high temperatures to prevent premature decomposition.

Characterization:

The resulting pink powder can be characterized using techniques such as X-ray Diffraction

(XRD) to confirm the crystal structure, Scanning Electron Microscopy (SEM) to observe

morphology, and Thermogravimetric Analysis (TGA) to study its thermal decomposition

behavior.

Applications in Research and Development
While erbium(III) carbonate has limited direct applications, its significance for the target

audience lies in its role as a critical precursor material.[6]

Advanced Ceramics and Optical Materials: It is a key starting material for producing high-

purity erbium(III) oxide (Er₂O₃) via calcination.[4] Er₂O₃ is widely used as a dopant in fiber

optic amplifiers for telecommunications, in solid-state lasers for medical and dental

applications (e.g., Er:YAG lasers), and as a pink colorant in glasses and ceramics.[1]

Nanoparticle Synthesis: Researchers utilize erbium carbonate in the synthesis of erbium-

based nanoparticles and upconversion nanoparticles (UCNPs). These nanomaterials are

under active investigation for applications in biomedical imaging (as contrast agents),

photodynamic therapy, and targeted drug delivery.

Catalysis: Erbium compounds, derived from erbium carbonate, are explored as catalysts in

various chemical reactions.[6]
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Workflow and Process Diagrams
The following diagrams illustrate the logical flow of the synthesis process for erbium(III)

carbonate and its subsequent conversion to erbium(III) oxide.

Synthesis of Erbium Carbonate

Erbium(III) Salt Solution
(e.g., 0.1M ErCl₃)

Mixing & Precipitation

Carbonate Solution
(e.g., 0.3M NH₄HCO₃)

Aging
(e.g., 24h at RT)

Filtration & Washing

Drying
(60-80 °C)

Erbium Carbonate Powder
(Er₂(CO₃)₃·xH₂O)
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Caption: Workflow for the synthesis of erbium(III) carbonate powder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1607310?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Erbium Carbonate
(Er₂(CO₃)₃)

Calcination
(Heating > 500 °C)

Thermal Decomposition

Erbium(III) Oxide
(Er₂O₃) CO₂ Gas
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Caption: Conversion of erbium carbonate to erbium(III) oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Erbium(III) Carbonate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607310#erbium-carbonate-chemical-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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